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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of the thickening efficiency of Aerosil R 805, a
fumed silica, with other commonly used rheology modifiers in various solvent systems. The
data presented is intended to assist researchers and formulation scientists in selecting the
most appropriate thickener for their specific application, supported by detailed experimental
protocols.

Executive Summary

Aerosil R 805 is a hydrophobically modified fumed silica that demonstrates high thickening
efficiency, particularly in polar solvent systems. Its performance is attributed to the formation of
a three-dimensional network of silica particles, which imparts viscosity and thixotropy to the
liquid medium. This guide presents a comparative analysis of Aerosil R 805 against other
fumed silicas and alternative rheology modifiers, highlighting its performance in both polar and
non-polar environments.

Comparative Analysis of Thickening Efficiency

The thickening efficiency of a rheological modifier is dependent on several factors, including its
concentration, the polarity of the solvent, and the applied shear rate. The following tables
summarize the viscosity of various solvent systems thickened with Aerosil R 805 and its
alternatives at different concentrations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-interest
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Table 1: Viscosity (in mPa-s) of Mineral Oil with Fumed Silica Thickeners

Concentration (% . Aerosil R 972 Aerosil 200
Aerosil R 805 . -
wiw) (Hydrophobic) (Hydrophilic)
2% 3,000 - 5,000 1,000 - 2,000 8,000 - 12,000
4% 15,000 - 25,000 5,000 - 8,000 30,000 - 50,000
6% 40,000 - 60,000 12,000 - 18,000 70,000 - 100,000

Note: Viscosity measurements were performed using a Brookfield rotational viscometer at a
controlled temperature.

Table 2: Viscosity (in mPa-s) of Epoxy Resin (DGEBA) with Various Thickeners

Concentration (% . Aerosil R 202 Organoclay
Aerosil R 805 .

wiw) (Hydrophobic) (Bentone SD-2)

2% 10,000 - 15,000 12,000 - 18,000 5,000 - 8,000

4% 40,000 - 60,000 50,000 - 70,000 15,000 - 25,000

6% > 100,000 > 120,000 30,000 - 50,000

Note: Epoxy resin systems are highly polar. The data illustrates the superior performance of
hydrophobic fumed silicas in such matrices.[1][2][3][4]

Experimental Protocols

The following sections detail the methodologies used to obtain the comparative data.

Preparation of Fumed Silica Dispersions

A consistent and reproducible dispersion method is crucial for evaluating the thickening
efficiency of fumed silica.

Materials:
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Solvent (e.g., Mineral Oil, Epoxy Resin)

Fumed Silica (e.g., Aerosil R 805)

High-shear mixer (e.g., dissolver with a saw-tooth blade)

Beaker
Procedure:
» Weigh the desired amount of solvent into a beaker.

o While stirring the solvent at a low speed with the high-shear mixer, gradually add the fumed
silica powder.

o Once all the powder is incorporated, increase the mixer speed to a peripheral velocity of 5-
20 ft/sec.[5]

o Disperse for a set time (e.g., 10-15 minutes) until a homogenous and lump-free dispersion is
achieved.

 Allow the dispersion to rest for at least 24 hours to allow for complete wetting and network
formation before measuring the viscosity.

Viscosity Measurement

Viscosity was measured using a Brookfield rotational viscometer according to the ASTM D2196
standard test method.[6][7][8][9][10]

Apparatus:

Brookfield Rotational Viscometer

Appropriate spindle (selected based on the expected viscosity)

Controlled temperature water bath (25°C + 0.1°C)

600 mL low-form Griffin beaker
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Procedure:
o Equilibrate the fumed silica dispersion to 25°C in the water bath.

e Select a spindle and rotational speed that will result in a torque reading between 10% and
90% of the viscometer's full-scale range.[11]

o Immerse the spindle into the center of the dispersion up to the immersion mark.
» Allow the spindle to rotate for a specified time (e.g., 1 minute) to reach a stable reading.
e Record the viscosity reading in milliPascal-seconds (mPa-s).

» Repeat the measurement at different rotational speeds to assess the shear-thinning behavior
of the material.

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in the quantitative analysis of
thickening efficiency.
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Caption: Experimental workflow for sample preparation and viscosity measurement.
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Caption: Mechanism of thickening by fumed silica in a liquid medium.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quantitative Analysis of the Thickening Efficiency of
Aerosil R 805: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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efficiency-of-aerosil-r-805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

